Cas no 1354704-54-3 (3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole)

• Product Name: 3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• CAS No: 1354704-54-3
• MF: C₅H₄F₃IN₂
• MW: 275.998343467712
• MDL: MFCD23768955
• CID: 5179169
• PubChem ID: 66509431
• Update Time: 2026-03-05

3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole
• 1H-Pyrazole, 3-iodo-1-(2,2,2-trifluoroethyl)-
• 3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• MDL： MFCD23768955
• Inchi： 1S/C5H4F3IN2/c6-5(7,8)3-11-2-1-4(9)10-11/h1-2H,3H2
• InChI Key： XLIGFAUDCRHJOG-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C=CC(I)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on 3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Introduction to 3-Iodo-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole (CAS No. 1354704-54-3)

3-Iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole, with the CAS number 1354704-54-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine substituent and a trifluoroethyl group attached to a pyrazole ring. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its biological activity and has been extensively studied in the development of drugs targeting various therapeutic areas. The introduction of an iodine atom at the 3-position of the pyrazole ring enhances its reactivity and versatility in synthetic transformations. Additionally, the trifluoroethyl group imparts unique electronic and steric properties, which can influence the pharmacokinetic and pharmacodynamic profiles of the final drug candidates.

Recent research has highlighted the potential applications of 3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole in the development of novel therapeutic agents. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in disease pathways. One notable example is its use in the development of inhibitors targeting bromodomain-containing proteins (BRDs), which are implicated in various cancers and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole derivatives exhibited high binding affinity and selectivity for BRD4, a key epigenetic regulator. These findings suggest that this compound could be further optimized to develop more effective and selective BRD inhibitors for clinical use.

Beyond its role as an intermediate in drug discovery, 3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole has also been explored for its potential as a radiolabeling agent in nuclear medicine. The iodine atom can be readily substituted with radioactive isotopes such as iodine-123 or iodine-131, making it suitable for use in diagnostic imaging and radiotherapy applications. This dual functionality highlights the compound's versatility and broad applicability across different scientific disciplines.

In addition to its biological applications, 3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole has been investigated for its use in materials science. The unique electronic properties conferred by the trifluoroethyl group make it an attractive candidate for the development of new materials with enhanced performance characteristics. For example, researchers have explored its potential as a building block for functional polymers with improved thermal stability and mechanical strength.

The synthesis of 3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-bromo-1H-pyrazole with trifluoromethyl Grignard reagent followed by iodination to introduce the iodine substituent. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 3-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole (CAS No. 1354704-54-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an invaluable tool in medicinal chemistry, pharmaceutical research, nuclear medicine, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.